Cas no 462068-55-9 (4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid)

• Product Name: 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid
• CAS No: 462068-55-9
• MF: C₁₀H₁₀N₄O₄
• MW: 250.21080160141
• MDL: MFCD02744856
• CID: 3076604
• PubChem ID: 715247
• Update Time: 2025-06-12

4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid
• CS-0360227
• Oprea1_160982
• BRD-K23600686-001-01-4
• AKOS000130939
• Oprea1_138236
• 4,5-dimethoxy-2-(1,2,3,4-tetrazol-1-yl)benzoic acid
• MFCD02744856
• CCG-142816
• 4,5-dimethoxy-2-(1H-tetrazol-1-yl)benzoic acid
• STK682349
• DTXSID701246246
• 4,5-Dimethoxy-2-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• 4,5-dimethoxy-2-(tetrazol-1-yl)benzoic acid
• Benzoic acid, 4,5-dimethoxy-2-(1H-tetrazol-1-yl)-
• 462068-55-9

• MDL： MFCD02744856
• Inchi： 1S/C10H10N4O4/c1-17-8-3-6(10(15)16)7(4-9(8)18-2)14-5-11-12-13-14/h3-5H,1-2H3,(H,15,16)
• InChI Key： RRRFGOPYUHQTGH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=C(C=1)N1C=NN=N1)OC

Computed Properties

• Exact Mass: 250.07020481Da
• Monoisotopic Mass: 250.07020481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.4Ų

4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid

Recent Advances in the Study of 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid (CAS: 462068-55-9)

4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid (CAS: 462068-55-9) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel enzyme inhibitors and bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

The compound's structure, featuring a tetrazole ring and dimethoxy-substituted benzoic acid moiety, provides a unique chemical space for interaction with biological targets. Recent synthetic methodologies have focused on optimizing the yield and purity of 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid, with advancements in green chemistry approaches reducing the environmental impact of its production. These improvements have facilitated its broader use in high-throughput screening and structure-activity relationship (SAR) studies.

In terms of biological activity, recent in vitro studies have demonstrated that 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported its potent activity against COX-2, with an IC50 value significantly lower than that of traditional non-steroidal anti-inflammatory drugs (NSAIDs). This finding suggests its potential as a lead compound for developing new anti-inflammatory agents with fewer side effects.

Further investigations into the compound's mechanism of action have utilized advanced techniques such as X-ray crystallography and molecular docking simulations. These studies revealed that the tetrazole ring forms critical hydrogen bonds with active site residues of target proteins, while the dimethoxy groups enhance binding affinity through hydrophobic interactions. Such detailed structural insights are invaluable for the rational design of derivatives with improved pharmacokinetic properties.

Beyond its anti-inflammatory potential, 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid has also shown activity in other therapeutic areas. Preliminary studies indicate its utility in oncology, where it has been found to inhibit certain kinases involved in tumor proliferation. Additionally, its fluorescent properties under specific conditions have sparked interest in its application as a molecular probe for bioimaging, offering a dual functionality that is rare among small-molecule compounds.

Despite these promising developments, challenges remain in translating the compound's in vitro activity into clinical applications. Issues such as solubility, metabolic stability, and bioavailability need to be addressed through further structural modifications and formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 4,5-Dimethoxy-2-tetrazol-1-yl-benzoic acid represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties and recent research advancements position it as a valuable tool for drug discovery and a potential candidate for therapeutic development. Future studies should focus on expanding its biological profiling and optimizing its drug-like properties to unlock its full potential in the pharmaceutical industry.